Cas no 1131041-58-1 (3-Methyl-1H-pyrazolo[3,4-b]pyrazine)

• Product Name: 3-Methyl-1H-pyrazolo[3,4-b]pyrazine
• CAS No: 1131041-58-1
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD13193461
• CID: 1081765
• PubChem ID: 57415857
• Update Time: 2025-05-21

3-Methyl-1H-pyrazolo[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1H-pyrazolo[3,4-b]pyrazine
• 3-methyl-2H-pyrazolo[3,4-b]pyrazine
• 3-METHYL-1H-PYRAZOLO[4,3-B]PYRAZINE
• AK-31181
• C-8329
• PB26901
• SureCN3950985
• A894490
• 1131041-58-1
• SY098484
• DB-357126
• AM20070300
• SCHEMBL3950985
• AS-36105
• DTXSID00725549
• MFCD13193461
• 1H-Pyrazolo[3,4-b]pyrazine, 3-methyl-
• CS-0051273
• SCHEMBL23486189
• AKOS022175824

• MDL： MFCD13193461
• Inchi： 1S/C6H6N4/c1-4-5-6(10-9-4)8-3-2-7-5/h2-3H,1H3,(H,8,9,10)
• InChI Key： QIXKPYPWMQXIGY-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C(N=CC=N2)=N1

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.5Ų

3-Methyl-1H-pyrazolo[3,4-b]pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-Methyl-1H-pyrazolo[3,4-b]pyrazine

Research Brief on 3-Methyl-1H-pyrazolo[3,4-b]pyrazine (CAS: 1131041-58-1): Recent Advances and Applications in Chemical Biology and Medicine

3-Methyl-1H-pyrazolo[3,4-b]pyrazine (CAS: 1131041-58-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting protein kinases and other enzymes involved in critical cellular pathways. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Methyl-1H-pyrazolo[3,4-b]pyrazine serves as a potent inhibitor of cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar inhibitory concentrations against CDK2 and CDK4. These findings suggest its potential as a lead compound for cancer therapeutics, particularly in tumors with dysregulated cell cycle progression.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in modulating inflammatory responses. A preprint article on bioRxiv (2024) reported that 3-Methyl-1H-pyrazolo[3,4-b]pyrazine exhibits selective inhibition of the NLRP3 inflammasome, a key mediator of inflammatory diseases such as gout and Alzheimer's disease. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokine release without notable cytotoxicity.

The synthetic routes to 3-Methyl-1H-pyrazolo[3,4-b]pyrazine have also been refined in recent years. A 2024 publication in Organic Letters detailed a novel one-pot synthesis method using palladium-catalyzed cross-coupling reactions, which improved yield and scalability compared to traditional approaches. This advancement is critical for facilitating further preclinical and clinical studies, as it addresses previous challenges in large-scale production.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-Methyl-1H-pyrazolo[3,4-b]pyrazine. A review in Expert Opinion on Drug Discovery (2023) highlighted the need for further structural modifications to enhance its bioavailability and reduce off-target effects. Computational modeling and high-throughput screening are currently being employed to identify derivatives with improved drug-like properties.

In conclusion, 3-Methyl-1H-pyrazolo[3,4-b]pyrazine (CAS: 1131041-58-1) represents a promising scaffold for drug discovery, with applications spanning oncology, immunology, and beyond. Continued research into its mechanism of action and synthetic optimization will be essential for translating these findings into clinically viable therapeutics. Collaborative efforts between chemists, biologists, and pharmacologists will further unlock its potential in addressing unmet medical needs.